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Compound of Interest

Compound Name: 6,9-Diazaspiro[4.5]decane
CAS No.: 177-19-5
Cat. No.: B1319895
Get Quote
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Introduction & Structural Context

The 6,9-diazaspiro[4.5]decane core (IUPAC: spiro[cyclopentane-1,2'-piperazine]) represents
a conformationally restricted diamine. Unlike its isomer 2,8-diazaspiro[4.5]decane
(spiro[piperidine-4,3'-pyrrolidine]), the 6,9-isomer places both nitrogen atoms within the six-
membered ring, creating a unique vector for substituent display.

Key Structural Features for Analysis:

e Spiro-Quaternary Carbon (C5): The pivot point connecting the achiral cyclopentane ring to
the chiral (if substituted) or flexible piperazine ring. This is the diagnostic NMR anchor.

» Aminal/Hemi-aminal Potential: Nitrogen at position 6 is directly attached to the spiro center.
In oxidized derivatives (e.g., 7,10-diones), this forms a urea or amide linkage critical for
stability.

» Conformational Locking: The spiro-fusion restricts the piperazine ring chair flip, often leading
to distinct axial/equatorial proton environments resolvable by high-field NMR.
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Mass Spectrometry Protocol (LC-MS/ESI)
Experimental Setup

e Instrument: Q-TOF or Orbitrap (High Resolution) recommended for exact mass confirmation.
 lonization Source: Electrospray lonization (ESI), Positive Mode (+).
» Mobile Phase:

o A: Water + 0.1% Formic Acid (Protonation source).

o B: Acetonitrile or Methanol.[1]

o Gradient: 5% B to 95% B over 5-10 minutes (Polar amine elutes early; derivatives elute

later).

Data Interpretation & Fragmentation Logic

The parent molecule (CsH1sN2) and its common dione derivatives exhibit characteristic
fragmentation patterns driven by the stability of the spiro-junction.

Table 1: MS Data Profile
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. . Key
Compound Monoisotopic
Formula [M+H]* (m/z) Fragments
Form Mass (Da)
(MS/MS)

124.11 (Loss of
NHs)112.10
(Loss of C2Ha -
Parent Amine CsHisN2 140.13 141.14 Piperazine retro-
cleavage)71.07
(Cyclopentane

ring loss)

141.10 (Loss of
C0)126.08 (Loss
of NCO/Ring

opening)

7,10-Dione CsH12N202 168.09 169.10

168.08
(Demethylation)1
55.10 (Loss of
CO)

8-Methyl-Dione C9oH14N20:2 182.11 183.11

Fragmentation Pathway Visualization

The following diagram illustrates the logical fragmentation pathways for the parent scaffold
under Collision Induced Dissociation (CID).
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Caption: Predicted ESI+ fragmentation pathway for 6,9-diazaspiro[4.5]decane, highlighting
the stability of the cyclopentyl ring versus the friability of the heterocycle.

NMR Spectroscopy Protocol
Sample Preparation

e Solvent:
o CDCI3: Standard for non-polar derivatives (e.g., N-protected).

o DMSO-d6: Required for the free amine (salt forms) or dione derivatives due to hydrogen
bonding and solubility.

o D20: For dihydrochloride salts (common storage form).
e Concentration: 5-10 mg in 600 pL solvent.

o Reference: TMS (0.00 ppm) or residual solvent peak (DMSO quintet 2.50 ppm).

1H NMR Analysis (400/500 MHz)

The spiro-center creates a unique magnetic environment. In the 6,9-isomer, the protons on the
piperazine ring adjacent to the spiro center (C10-H) and the nitrogen (N6-H) are critical.

Predicted Chemical Shifts (Parent Amine in CDCI3):

0 1.45 - 1.80 ppm (m, 8H): Cyclopentane ring protons. Often appear as two overlapping
multiplets (C1/C4 vs C2/C3).

0 2.60 - 2.90 ppm (m, 4H): Piperazine ring protons (C7-H, C8-H).

0 2.95 ppm (s, 2H): C10-H (Isolated CH2 between spiro C5 and N9). Diagnostic Singlet if N9
is tertiary; AB quartet if N9 is secondary/chiral.

0 1.5-2.0 ppm (br s, 2H): NH protons (Exchangeable with D20).
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Experimental Shifts (8-Methyl-7,10-Dione Derivative in DMSO-d6):

Note: The dione structure rigidifies the ring.

0 10.73 ppm (s, 1H): Amide NH (N6-H).

0 2.73 ppm (s, 3H): Methyl group (if substituted at C8).[2]

0 1.70 - 2.20 ppm (m, 8H): Cyclopentane envelope.

13C NMR Analysis (100/125 MHz)

The carbon spectrum provides the definitive proof of the spiro scaffold.

Table 2: Diagnostic 13C Signals

Carbon Position Type Shift (ppm) Notes

Most critical signal.

_ Significantly downfield
C5 (Spiro) Quaternary (Cq) 60.0 - 70.0 )
due to adjacent N6
(and N210 proximity).
Adjacent to N9 and
C10 CH: 50.0 - 55.0 _
Spiro Cb.
Ethylene bridge of
C7,C8 CH2 40.0 - 46.0 , _
piperazine.
Cyclopentane carbons
C1,C4 CH2 30.0-38.0 _
a to spiro.
Cyclopentane carbons
C2,C3 CH: 23.0-25.0 )
B to spiro.
_ If present (amide/urea
C=0 (Diones) Carbonyl 170.0-178.0

carbonyls).

Analytical Workflow for QC
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This flowchart outlines the decision-making process for validating synthesized 6,9-
diazaspiro[4.5]decane batches.

Crude Synthesis Product

1. LC-MS Screening
Target: [M+H]+ 141.1

Prep-HPLC / Flash
(Amine functionalized silica)

/

2. 1H NMR (DMSO-d6)
Check Symmetry & Integration

No

Spiro Cq Detected?
(13C / HMBC)

No (Linear isomer)

Batch Release Re-evaluate Synthesis

(Purity > 95%) (Check for Ring Opening)
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Caption: Step-by-step Quality Control workflow ensuring differentiation between the spiro-cycle
and potential ring-opened byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diazaspiro[4.5]decane Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319895/docs#application-note-structural-
characterization-of-6-9-diazaspiro-4-5-decane-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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